Cas no 54903-53-6 (Ethanone,1-(4-amino-3-hydroxyphenyl)-2-phenyl-)
54903-53-6 structure
Product Name:Ethanone,1-(4-amino-3-hydroxyphenyl)-2-phenyl-
CAS No:54903-53-6
MF:C14H13NO2
MW:227.258523702621
CID:379637
PubChem ID:3042967
Update Time:2025-04-19
Ethanone,1-(4-amino-3-hydroxyphenyl)-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(4-amino-3-hydroxyphenyl)-2-phenyl-
- 1-(4-amino-3-hydroxyphenyl)-2-phenylethanone
- JPB 18
- DTXSID80203416
- 54903-53-6
- BRN 2115088
- Ethanone, 1-(4-amino-3-hydroxyphenyl)-2-phenyl-
-
- Inchi: 1S/C14H13NO2/c15-12-7-6-11(9-14(12)17)13(16)8-10-4-2-1-3-5-10/h1-7,9,17H,8,15H2
- InChI Key: BBOILCVSPJJFHE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=C(C=1)O)N)CC1C=CC=CC=1
Computed Properties
- Exact Mass: 227.09469
- Monoisotopic Mass: 227.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.32
Ethanone,1-(4-amino-3-hydroxyphenyl)-2-phenyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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